molecular formula C14H19NO3 B8530694 N-(2,4,6-trimethyl-phenyl-acetyl)-sarcosine

N-(2,4,6-trimethyl-phenyl-acetyl)-sarcosine

Cat. No.: B8530694
M. Wt: 249.30 g/mol
InChI Key: RMTWXSONIBDXRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,4,6-trimethyl-phenyl-acetyl)-sarcosine is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19NO3

Molecular Weight

249.30 g/mol

IUPAC Name

2-[methyl-[2-(2,4,6-trimethylphenyl)acetyl]amino]acetic acid

InChI

InChI=1S/C14H19NO3/c1-9-5-10(2)12(11(3)6-9)7-13(16)15(4)8-14(17)18/h5-6H,7-8H2,1-4H3,(H,17,18)

InChI Key

RMTWXSONIBDXRH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C)CC(=O)N(C)CC(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

11.25 g (0.15 mol) of sarcosine and 3 g (0.075 mol) of NaOH are dissolved in 210 ml of water. While cooking the solution in a water bath 9 g (0.225 mol) of NaOH, dissolved in 45 ml of water, and 29.6 g (0.15 mol) of mesityleneacetyl chloride are added synchronously dropwise, during which addition the temperature is kept at <40 ° C. After 1 hour the mixture is acidified with concentrated HCI at 0° to 20° C., filtered off and the filtrate is dried in vacuo over P2O5 at 70° C. 37.1 g (99.3 % of theory) of N-(2,4,6-trimethyl-phenyl-acetyl)-sarcosine of a melting point of 140° C. are obtained.
Quantity
11.25 g
Type
reactant
Reaction Step One
Name
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
210 mL
Type
solvent
Reaction Step One
Name
Quantity
9 g
Type
reactant
Reaction Step Two
Quantity
29.6 g
Type
reactant
Reaction Step Three
Name
Quantity
45 mL
Type
solvent
Reaction Step Four

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